Cas no 2227727-56-0 ((1S)-3-amino-1-(3-chloro-5-fluorophenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(3-chloro-5-fluorophenyl)propan-1-ol
• CAS No: 2227727-56-0
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 6446850
• PubChem ID: 165678806
• Update Time: 2025-10-21

(1S)-3-amino-1-(3-chloro-5-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(3-chloro-5-fluorophenyl)propan-1-ol
• 2227727-56-0
• EN300-1978660

• Inchi： 1S/C9H11ClFNO/c10-7-3-6(4-8(11)5-7)9(13)1-2-12/h3-5,9,13H,1-2,12H2/t9-/m0/s1
• InChI Key： QIZAXUZPMOIQQE-VIFPVBQESA-N
• SMILES： ClC1=CC(=CC(=C1)[C@H](CCN)O)F

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-3-amino-1-(3-chloro-5-fluorophenyl)propan-1-ol

Compound CAS No. 2227727-56-0: (1S)-3-amino-1-(3-chloro-5-fluorophenyl)propan-1-ol

The compound CAS No. 2227727-56-0, also known as (1S)-3-amino-1-(3-chloro-5-fluorophenyl)propan-1-ol, is a highly specialized organic molecule with significant applications in the pharmaceutical and chemical industries. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and biological activity in greater depth.

Structural Insights: The molecule features a chiral center at the 1-position of the propanol backbone, with an amino group attached at the 3-position. The aromatic ring is substituted with chlorine and fluorine atoms at the 3 and 5 positions, respectively, which introduces electronic and steric effects that influence its reactivity and pharmacokinetic properties. The stereochemistry at the chiral center (denoted by the (1S) configuration) plays a critical role in determining the compound's biological activity and selectivity.

Synthesis and Optimization: The synthesis of (1S)-3-amino-1-(3-chloro-5-fluorophenyl)propan-1-ol involves a multi-step process that typically begins with the preparation of the aromatic precursor. Recent studies have focused on optimizing the stereochemical control during the formation of the chiral center, employing techniques such as asymmetric catalysis and enantioselective reductions. These advancements have significantly improved the yield and enantiomeric excess of the compound, making it more accessible for large-scale production.

Biological Activity: This compound has demonstrated promising pharmacological properties in preclinical studies. It exhibits selective binding to certain protein targets, which has led to its investigation as a potential therapeutic agent in various disease models. For instance, recent research has highlighted its ability to modulate enzyme activity associated with neurodegenerative diseases, such as Alzheimer's disease. Additionally, its anti-inflammatory and antioxidant properties have been explored in experimental models of chronic inflammatory conditions.

Pharmacokinetics and Toxicology: Understanding the pharmacokinetic profile of CAS No. 2227727-56-0 is crucial for its development as a drug candidate. Studies have shown that it exhibits moderate oral bioavailability, with favorable absorption and distribution characteristics. Its metabolic pathways involve cytochrome P450 enzymes, which are critical for determining its clearance rate and potential drug-drug interactions. Toxicological evaluations have revealed a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

Applications in Drug Discovery: The unique combination of structural features in (1S)-3-amino-1-(3-chloro-5-fluorophenyl)propan-1-ol makes it an attractive lead compound for drug discovery efforts. Its ability to interact with multiple biological targets suggests potential applications in treating a wide range of diseases, including cancer, inflammation, and central nervous system disorders. Researchers are currently exploring its utility as a scaffold for designing more potent and selective analogs.

Future Directions: As interest in CAS No. 2227727-56-0 continues to grow, ongoing research is focused on optimizing its therapeutic potential while minimizing any off-target effects. Advances in computational chemistry are being leveraged to predict its binding affinities to various protein targets, enabling rational drug design strategies. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects.

In conclusion, (1S)-3-amino-1-(3-chloro-5-fluorophenyl)propan-1